Cas no 131-22-6 (4-(Phenylazo)-1-naphthalenamine Hydrochloride)

4-(Phenylazo)-1-naphthalenamine Hydrochloride is an azo compound characterized by its distinctive phenylazo and naphthalenamine functional groups. This chemical is widely utilized as an intermediate in organic synthesis, particularly in the production of dyes and pigments due to its strong chromophoric properties. The hydrochloride form enhances its solubility in polar solvents, facilitating its use in various chemical reactions. Its stable azo linkage ensures durability in applications requiring lightfastness and thermal resistance. Additionally, the compound serves as a valuable reagent in analytical chemistry for colorimetric detection methods. Its well-defined molecular structure and consistent purity make it a reliable choice for research and industrial applications.
4-(Phenylazo)-1-naphthalenamine Hydrochloride structure
131-22-6 structure
Product Name:4-(Phenylazo)-1-naphthalenamine Hydrochloride
CAS No:131-22-6
MF:C16H13N3
MW:247.294523000717
MDL:MFCD00004025
CID:82003
PubChem ID:87574752
Update Time:2025-07-02

4-(Phenylazo)-1-naphthalenamine Hydrochloride Chemical and Physical Properties

Names and Identifiers

    • 4-(Phenyldiazenyl)naphthalen-1-amine
    • 4-Phenylazo-1-naphthylamine
    • 4-phenyldiazenylnaphthalen-1-amine
    • ALPHA-NAPHTHYL RED HYDROCHLORIDE INDICATOR
    • Benzeneazo-1-naphthylamine
    • 4-Benzeneazo-1-naphthylamine
    • 4-Phenylazo-1-amino-naphthalin
    • BAN
    • C.I. 11350
    • C.I. Solvent Yellow 4
    • Naphthyl Red
    • Naphthylrot
    • Nubian Yellow TB
    • Solvent Yellow 4
    • α-Naphthyl red
    • BNA
    • Nsc 13974
    • CI NO 11350
    • A-NAPHTHYL RED
    • AURORA KA-7777
    • nubianyellowtb
    • c.i.solventyellow4
    • AKOS037645885
    • SCHEMBL243332
    • AKOS015894720
    • VS-12625
    • 1-Naphthylamine, 4-(phenylazo)-
    • P0584
    • .alpha.-Naphthyl red
    • 4-(2-phenyldiazen-1-yl)naphthalen-1-amine
    • 4-16-00-00546 (Beilstein Handbook Reference)
    • NSC13974
    • MLS000737448
    • 4-phenyldiazenyl-1-naphthalenamine
    • 4-Benzolazo-1-naphtylamin
    • 4-(Phenyldiazenyl)-1-naphthalenamine #
    • cid_8562
    • NCGC00246737-01
    • IICHURGZQPGTRD-UHFFFAOYSA-N
    • Phenylazo-alpha-naphthylamine
    • DTXSID0059615
    • Naphthalene, 1-phenylazo-4-amino-
    • A-naphthyl red hydrochloride
    • D91974
    • SMR000528146
    • AS-64501
    • Phenylazo-.alpha.-naphthylamine
    • 131-22-6
    • QY2YSU7Y7M
    • NSC-13974
    • 4-(2-PHENYLDIAZENYL)-1-NAPHTHALENAMINE
    • FT-0767140
    • alpha-Naphthyl red
    • 1-Naphthalenamine, 4-(2-phenyldiazenyl)-
    • CHEMBL4296875
    • EINECS 205-018-4
    • HMS2856D08
    • (4-phenylazo-1-naphthyl)amine
    • 1-Amino-4-phenylazonaphthalene
    • IICHURGZQPGTRD-VHEBQXMUSA-N
    • 4-[(1E)-2-phenyldiazen-1-yl]naphthalen-1-amine
    • Phenylazo alpha-naphthylamine
    • BRN 0747436
    • CHEMBL1609090
    • J-005965
    • 4-(PHENYLAZO)-.ALPHA.-NAPHTHYLAMINE
    • BDBM58090
    • 4-(Phenylazo)-1-naphthylamine
    • CS-0324569
    • 4-Benzene-azo-.alpha.-naphthylamine
    • (E)-4-(phenyldiazenyl)naphthalen-1-amine
    • NS00020984
    • UNII-QY2YSU7Y7M
    • MFCD00004025
    • 1-Naphthalenamine, 4-(phenylazo)-
    • 4-Benzene-azo-alpha-naphthylamine
    • STL426726
    • 4-[(E)-phenyldiazenyl]naphthalen-1-amine
    • 4-[(E)-Phenylazo]naphthalen-1-amine
    • BBL034635
    • 4-(Phenylazo)-1-naphthalenamine Hydrochloride
    • MDL： MFCD00004025
    • Inchi： 1S/C16H13N3/c17-15-10-11-16(14-9-5-4-8-13(14)15)19-18-12-6-2-1-3-7-12/h1-11H,17H2/b19-18+
    • InChI Key： IICHURGZQPGTRD-VHEBQXMUSA-N
    • SMILES： NC1C=CC(=C2C=CC=CC2=1)/N=N/C1C=CC=CC=1

Computed Properties

  • Exact Mass: 247.11100
  • Monoisotopic Mass: 247.111
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 2
  • Complexity: 309
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 2
  • XLogP3: 4.3
  • Topological Polar Surface Area: 50.7A^2

Experimental Properties

  • Color/Form: Red purple luminous needle crystal
  • Density: 1.1633 (rough estimate)
  • Melting Point: 124°C
  • Boiling Point: 380.33°C (rough estimate)
  • Flash Point: 226.8±21.8 °C
  • Refractive Index: 1.6470 (estimate)
  • Solubility: Solubility Virtually insoluble in water; slightly soluble in ethanol; soluble in acetone, benzene,ethyl acetate, toluene, xylene
  • PSA: 50.74000
  • LogP: 5.41860
  • pka: 2.70(at 25℃)
  • Color index: 11350
  • λmax: 439nm
  • PH: Red (3.7) to yellow (5.0)
  • Solubility: Insoluble in water, soluble in alcohol \ ether and benzene as a reddish brown solution; Slightly soluble in dilute acid in rose red solution
  • Vapor Pressure: 0.0±1.1 mmHg at 25°C

4-(Phenylazo)-1-naphthalenamine Hydrochloride Security Information

4-(Phenylazo)-1-naphthalenamine Hydrochloride Customs Data

  • HS CODE：2927000090
  • Customs Data：

    China Customs Code:

    2927000090

    Overview:

    2927000090 Other diazo compounds\Azo compounds, etc(Including azoxycompounds). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2927000090 other diazo-, azo- or azoxy-compounds.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%

4-(Phenylazo)-1-naphthalenamine Hydrochloride Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd.
P0584-25G
4-Phenylazo-1-naphthylamine
 131-22-6 >95.0%(T)
25g
 ¥1590.00 2024-04-17
TRC
P319668-250mg
4-(Phenylazo)-1-naphthalenamine Hydrochloride
 131-22-6
250mg
 $ 50.00 2022-06-03
TRC
P319668-500mg
4-(Phenylazo)-1-naphthalenamine Hydrochloride
 131-22-6
500mg
 $ 65.00 2022-06-03
TRC
P319668-2.5g
4-(Phenylazo)-1-naphthalenamine Hydrochloride
 131-22-6
2.5g
 $ 80.00 2022-06-03
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
X72105-1g
4-(Phenyldiazenyl)naphthalen-1-amine
 131-22-6 ≥95%
1g
 ¥158.0 2023-09-05
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
X72105-5g
4-(Phenyldiazenyl)naphthalen-1-amine
 131-22-6 ≥95%
5g
 ¥538.0 2023-09-05
TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd.
P0584-5G
4-Phenylazo-1-naphthylamine
 131-22-6 >95.0%(T)
5g
 ¥340.00 2024-04-17
eNovation Chemicals LLC
D760874-25g
1-Naphthalenamine, 4-(2-phenyldiazenyl)-
 131-22-6 95.0%
25g
 $285 2024-06-08
Chemenu
CM373874-5g
4-(Phenyldiazenyl)naphthalen-1-amine
 131-22-6 95%+
5g
 $84 2024-08-02
abcr
AB140571-25 g
4-Phenylazo-1-naphthylamine, 95%; .
 131-22-6 95%
25 g
 €261.70 2023-07-20

4-(Phenylazo)-1-naphthalenamine Hydrochloride Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:131-22-6)4-(Phenylazo)-1-naphthalenamine Hydrochloride
Order Number:A983570
Stock Status:in Stock
Quantity:100g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 17:39
Price ($):868.0
Email:sales@amadischem.com
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:131-22-6)萘红
Order Number:LE1770249
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:36
Price ($):discuss personally
Email:18501500038@163.com

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131-22-6 (4-(Phenylazo)-1-naphthalenamine Hydrochloride) Related Products

Recommended suppliers
Amadis Chemical Company Limited
(CAS:131-22-6)4-(Phenylazo)-1-naphthalenamine Hydrochloride
A983570
Purity:99%
Quantity:100g
Price ($):868.0
Email
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:131-22-6)萘红
LE1770249
Purity:99%
Quantity:25KG,200KG,1000KG
Price ($):Inquiry
Email